Cas no 2171243-36-8 (2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid)

• Product Name: 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid
• CAS No: 2171243-36-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5753142
• PubChem ID: 165564504
• Update Time: 2025-06-08

2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclohexyl)acetic acid
• EN300-1549052
• 2171243-36-8
• 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid

• Inchi： 1S/C28H34N2O5/c1-19(15-25(31)29-18-28(16-26(32)33)13-7-2-8-14-28)30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t19-/m1/s1
• InChI Key： SDSAIOFYCWEZCL-LJQANCHMSA-N
• SMILES： OC(CC1(CNC(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid

Comprehensive Analysis of 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid (CAS No. 2171243-36-8)

The compound 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid (CAS No. 2171243-36-8) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a cyclohexylacetic acid backbone and a Fmoc-protected amino group, makes it invaluable in drug discovery and proteomics. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and biomarker development, aligning with the growing demand for precision medicine.

One of the most searched topics in organic chemistry and biotechnology revolves around the synthesis and applications of Fmoc-protected intermediates. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound ensures stability during solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides. This aligns with the rising interest in peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

Another key aspect of 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid is its role in structure-activity relationship (SAR) studies. The cyclohexylacetic acid moiety provides a rigid framework that can influence the binding affinity of peptides to biological targets. This is particularly relevant in the context of GPCR-targeted drugs, a hot topic in pharmacology and neuroscience. Researchers are exploring how modifications to this scaffold can enhance drug efficacy and selectivity.

From a synthetic chemistry perspective, the compound’s CAS No. 2171243-36-8 is often queried in databases for its spectroscopic data and chromatographic properties. Analytical techniques such as HPLC and NMR are essential for characterizing its purity and confirming its structure. This is crucial for ensuring reproducibility in preclinical studies, a major concern for pharmaceutical manufacturers and regulatory agencies.

The growing emphasis on green chemistry has also sparked interest in optimizing the synthesis of 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid. Researchers are investigating catalyst-free reactions and solvent-free conditions to reduce environmental impact. This aligns with the broader trend of sustainable drug development, a topic frequently searched by academics and industry professionals alike.

In summary, 2-(1-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclohexyl)acetic acid (CAS No. 2171243-36-8) represents a versatile tool in modern chemistry and biomedical research. Its applications span from peptide synthesis to drug design, making it a compound of significant interest in both academic and industrial settings. As the demand for innovative therapeutics continues to rise, this compound is poised to play a pivotal role in shaping the future of medicine and biotechnology.